![molecular formula C10H10N4O2S B3018657 6-amino-N-(furan-2-ylmethyl)-2-thioxo-1,2-dihydropyrimidine-5-carboxamide CAS No. 898652-00-1](/img/structure/B3018657.png)
6-amino-N-(furan-2-ylmethyl)-2-thioxo-1,2-dihydropyrimidine-5-carboxamide
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Description
6-amino-N-(furan-2-ylmethyl)-2-thioxo-1,2-dihydropyrimidine-5-carboxamide, also known as Furagin, is a synthetic antibacterial agent that has been used for the treatment of urinary tract infections caused by Gram-negative bacteria. Furagin has been shown to have broad-spectrum antibacterial activity against a variety of bacterial strains, including Escherichia coli, Klebsiella pneumoniae, Proteus mirabilis, and Staphylococcus aureus.
Scientific Research Applications
Metabolism and Biochemical Reactions
Studies on compounds with structural similarities, such as furan derivatives and pyrimidine analogs, have highlighted their metabolism and biochemical reactions within the body. For example, the metabolism of dietary heterocyclic amines through CYP1A2-catalyzed reactions demonstrates the intricate biochemical pathways involved in processing such compounds (Boobis et al., 1994). Similarly, the role of dihydropyrimidine dehydrogenase in metabolizing pyrimidine-based therapeutics underscores the importance of understanding enzyme interactions for drug safety and efficacy (Diasio et al., 1988).
Pharmacological Interactions
The pharmacological interactions of related compounds, particularly in the context of therapeutic applications, have been extensively studied. Research on the binding of dopamine receptor agonists, such as pramipexole, to dopamine receptors offers insights into the potential neuropharmacological applications of structurally related compounds (Piercey et al., 1996). This area of research is crucial for the development of drugs targeting neurological disorders.
Toxicology and Safety
The safety profile of compounds, including potential toxicities and adverse reactions, is a critical aspect of scientific research. Studies on the liver injury potential of thiopurines in inflammatory bowel disease patients highlight the importance of monitoring and understanding the toxicological effects of these compounds (Dubinsky et al., 2003). This research is vital for ensuring the safe use of medications and understanding their long-term effects on human health.
Biomonitoring and Exposure
Research on biomonitoring techniques, such as the detection of heterocyclic aromatic amines in hair, demonstrates the methods used to assess exposure to potentially carcinogenic compounds (Bessette et al., 2009). These studies are essential for evaluating environmental and dietary exposures to hazardous compounds and understanding their implications for human health.
properties
IUPAC Name |
6-amino-N-(furan-2-ylmethyl)-2-sulfanylidene-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2S/c11-8-7(5-13-10(17)14-8)9(15)12-4-6-2-1-3-16-6/h1-3,5H,4H2,(H,12,15)(H3,11,13,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTDOGQLGKDYIGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=C(NC(=S)N=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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